3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide

• IUPAC Name: 3-[(3,5-dimethylphenyl)sulfamoyl]-4-methylbenzamide
• InChI: InChI=1S/C16H18N2O3S/c1-10-6-11(2)8-14(7-10)18-22(20,21)15-9-13(16(17)19)5-4-12(15)3/h4-9,18H,1-3H3,(H2,17,19)
• InChI Key: CKKYMJKHEKINBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N)S(=O)(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide, also known as DASA-58, is a small molecule inhibitor that has been extensively studied for its potential use in various scientific research applications. It belongs to the class of sulfonylurea receptor 2 (SUR2) inhibitors, which have been shown to have a wide range of biological effects.

Mechanism of Action

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide acts as a selective inhibitor of SUR2, which is a subunit of ATP-sensitive potassium (KATP) channels. KATP channels play a critical role in regulating insulin secretion and blood pressure. By inhibiting SUR2, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide reduces the activity of KATP channels, leading to increased insulin secretion and decreased blood pressure. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has also been shown to have anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase insulin secretion in pancreatic β-cells, leading to improved glucose tolerance and decreased blood glucose levels. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has also been shown to decrease blood pressure in animal models of hypertension, and to protect against ischemic injury in various tissues, including the heart and brain. In addition, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has been shown to have anti-inflammatory effects by inhibiting the activation of NF-κB.

Advantages and Limitations for Lab Experiments

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor that is relatively easy to synthesize and purify. It has been extensively studied and has a well-characterized mechanism of action. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has also been shown to have a wide range of biological effects, making it useful for studying various physiological processes. However, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide also has some limitations for lab experiments. It has low solubility in aqueous solutions, which can make it difficult to use in some assays. In addition, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has not been extensively studied in human subjects, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide. One area of interest is the development of more potent and selective inhibitors of SUR2. Another area of interest is the use of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide in the treatment of various diseases, including hypertension, diabetes, and ischemic injury. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide may also be useful for studying the role of KATP channels in various physiological processes, including insulin secretion and blood pressure regulation. Finally, further research is needed to establish the safety and efficacy of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide in human subjects.

Synthesis Methods

The synthesis of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide involves several steps, starting with the reaction of 3,5-dimethylphenylamine and p-toluenesulfonyl chloride to form 3,5-dimethylphenylamine-p-toluenesulfonamide. This compound is then reacted with 4-methylbenzoic acid in the presence of a coupling agent to form the final product, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide. The synthesis method has been optimized to produce high yields and purity of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide.

Scientific Research Applications

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has been studied extensively for its potential use in various scientific research applications. It has been shown to have a wide range of biological effects, including the inhibition of SUR2, which is involved in the regulation of blood pressure and insulin secretion. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has also been shown to have anti-inflammatory effects and to protect against ischemic injury in various tissues, including the heart and brain.